Disperse Orange 30

• CAS: 39328-03-5
• Molecular Formula: C19H17Cl2N5O4
• Molecular Weight: 450.3 g/mol
• InChI: InChI=1S/C19H17Cl2N5O4/c1-13(27)30-10-9-25(8-2-7-22)15-5-3-14(4-6-15)23-24-19-17(20)11-16(26(28)29)12-18(19)21/h3-6,11-12H,2,8-10H2,1H3
• InChIKey: ROPYWXVRNREIQD-UHFFFAOYSA-N

Disperse Orange 30: Technical Profile and Procurement

Disperse Orange 30 (CAS 5261-31-4) is a monoazo disperse dye [1] primarily utilized for dyeing hydrophobic synthetic fibers, particularly polyester (PET) and its blends [2]. Characterized by a molecular weight of approximately 450.28 g/mol and a formula of C₁₉H₁₇Cl₂N₅O₄ , this non-ionic compound exhibits low aqueous solubility (<100 mg/L at 25°C) and is designed for high-temperature application processes [3].

1 Polyester and hydrophobic synthetic fiber dyeing workflow

2 Conventional aqueous exhaust and thermosol processes

3 Trichromatic combination component for yellows to browns

• [1] Coimbra, R. N., et al. "High-pressure phase behaviour of the system (CO2 + C.I. Disperse Orange 30 dye)." The Journal of Supercritical Fluids 62 (2012): 109-115. View Source
• [2] Atul Ltd. TULASTERON YELLOW BROWN 2RFL 150% Technical Datasheet. 2017. View Source
• [3] Atul Ltd. TULASTERON YELLOW BROWN 2RFL 150% Technical Datasheet. 2017. View Source

Risks of Substituting Disperse Orange 30

Direct substitution of Disperse Orange 30 with other orange disperse dyes (e.g., C.I. Disperse Orange 61, Orange 76, or Orange 288) is inadvisable without rigorous reformulation and process revalidation. Quantitative studies demonstrate that seemingly similar monoazo disperse dyes exhibit significant differences in fundamental properties such as solubility in supercritical CO₂ [1], dye uptake on polyester [2], and alkali resistance during dyeing [3]. These differences directly translate to variations in color yield, process efficiency, and final product fastness, making one-to-one replacement a potential source of production failure and quality deviation.

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SC-CO₂ solubility context

Solubility difference between monoazo orange dyes may shift process efficiency in waterless dyeing; direct replacement without solubility profiling can alter dye uptake.

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Dye uptake and build-up variability

Other orange disperse dyes may exhibit different exhaustion rates and color yield on polyester; one-to-one substitution risks shade deviation.

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Alkali resistance mismatch

pH-dependent shade stability varies across monoazo oranges; an analog with lower alkali tolerance may lead to red-shift under alkaline dyeing conditions.

• [1] Huang, T., et al. "Effect of the degree of esterification of disperse dyes on the dyeing properties of polyethylene terephthalate in supercritical carbon dioxide." The Journal of Supercritical Fluids 175 (2021): 105273. View Source
• [2] Chen, Z., and Ma, X. "Research on Synergistic Effect of Disperse Yellow Brown SE-2RLM." Chemical Industry and Engineering 5, no. 4 (1988): 14-22. View Source
• [3] ZHEJIANG WANFENG CHEM. "Environment-friendly alkaline-resistant high-washing-dispersity orange dye composition and application thereof." CN104151865A, 2014. View Source

Performance Evidence for Disperse Orange 30

Solubility in Supercritical CO₂ vs. Disperse Blue 79:1

In supercritical carbon dioxide (SC-CO₂) dyeing of PET, Disperse Orange 30 demonstrates significantly higher solubility compared to Disperse Blue 79:1 [1]. This solubility advantage directly influences the efficiency and practicality of waterless dyeing processes.

SC-CO₂ solubility

Reported comparison

~10-fold higher mole fraction vs. Disperse Blue 79:1 (~3 × 10⁻⁵ vs. ~3 × 10⁻⁶)

Supports SC-CO₂ waterless dyeing process feasibility

At ~120 °C and 22 MPa

Evidence Dimension	Solubility in SC-CO₂ (mole fraction)
Target Compound Data	~3 × 10⁻⁵
Comparator Or Baseline	Disperse Blue 79:1 ~3 × 10⁻⁶
Quantified Difference	Approximately 10-fold higher
Conditions	SC-CO₂ at ~120 °C and 22 MPa

Why This Matters

Higher solubility in SC-CO₂ is a critical parameter for the feasibility and efficiency of waterless, environmentally friendly polyester dyeing processes.

• [1] Huang, T., et al. "Effect of the degree of esterification of disperse dyes on the dyeing properties of polyethylene terephthalate in supercritical carbon dioxide." The Journal of Supercritical Fluids 175 (2021): 105273. View Source

Dye Uptake on Polyester vs. Synergistic Mixture

While pure Disperse Orange 30 is effective, its dye uptake on polyester is surpassed by a specific eutectic mixture with C.I. Disperse Orange 76 [1]. This highlights that for applications demanding maximum color depth, a formulated mixture may offer superior performance.

Dye uptake on PET

Head-to-head

Uptake surpassed by eutectic mixture with C.I. Disperse Orange 76 (SE-2RLM)

Guides pure dye vs. synergistic blend selection

Thermosol dyeing condition

Evidence Dimension	Dye Uptake on Polyester
Target Compound Data	Lower (baseline)
Comparator Or Baseline	Eutectic mixture of Disperse Orange 30 and Disperse Orange 76 (SE-2RLM)
Quantified Difference	Mixture yields the highest dye-uptake
Conditions	Thermosol dyeing of polyester fiber

Why This Matters

Understanding the relative dye uptake guides formulators and users in selecting between the pure compound and a potentially more efficient synergistic blend.

• [1] Chen, Z., and Ma, X. "Research on Synergistic Effect of Disperse Yellow Brown SE-2RLM." Chemical Industry and Engineering 5, no. 4 (1988): 14-22. View Source

Alkali Resistance Limitation vs. Optimized Formulations

Standard Disperse Orange 30 exhibits poor alkali resistance, leading to a red-shift in shade when dyed at pH > 7.0 [1]. This is a known deficiency that has prompted the development of newer, more alkali-resistant formulations.

Alkali resistance

Class-level

Shade turns red at pH > 7.0; novel formulations maintain stability

Informs process pH selection and grade choice

Reported pH-dependent shade shift

Evidence Dimension	Alkali Resistance (Shade Stability)
Target Compound Data	Shade turns red at pH > 7.0
Comparator Or Baseline	Novel alkali-resistant disperse orange dye mixtures (e.g., CN104151865A)
Quantified Difference	Novel mixtures maintain shade stability in alkaline conditions
Conditions	Polyester dyeing at varying pH

Why This Matters

This known limitation is a critical selection criterion for processes requiring alkaline conditions; it informs the choice between a standard grade of Disperse Orange 30 and a specialized, formulated alternative.

• [1] ZHEJIANG WANFENG CHEM. "Environment-friendly alkaline-resistant high-washing-dispersity orange dye composition and application thereof." CN104151865A, 2014. View Source

Adsorption Behavior: Nernst Isotherm Fit on Polyester

The dyeing behavior of Disperse Orange 30 on polyester follows a Nernst isotherm, indicating a solid-solution partitioning mechanism [1]. This is a key thermodynamic parameter for modeling and optimizing dyeing processes.

Adsorption isotherm

Reported

Best fit with Nernst isotherm (solid-solution partitioning)

Supports dyeing mechanism modeling and uptake prediction

Aqueous dyeing condition

Evidence Dimension	Adsorption Isotherm Model Fit
Target Compound Data	Best fit with Nernst isotherm
Comparator Or Baseline	Langmuir and Freundlich isotherms (tested but inferior fits)
Quantified Difference	Nernst model shows best correlation coefficient
Conditions	Polyester dyeing in aqueous medium

Why This Matters

This confirms the dye's fundamental dyeing mechanism, which is essential for predicting dye uptake, exhaustion rates, and process consistency.

• [1] Phadkea, S. D., Maitia, S., and Adivarekara, R. V. "Investigation of Thermodynamic-Kinetics of Polyester Dyeing with Liquid Disperse Dye." Presented at a conference, 2018. View Source

Application Scenarios for Disperse Orange 30

High-Temperature Polyester Dyeing

Disperse Orange 30 is a standard selection for high-temperature exhaust and thermosol dyeing of polyester and its blends [1]. It is a key component in the widely used trichromatic combination with Disperse Red 167 and Disperse Blue 79 [2], making it a high-volume, cost-effective choice for manufacturers producing a wide range of shades from yellows to browns and oranges [3]. Its established performance profile in conventional aqueous dyeing supports consistent, large-scale production.

Supercritical CO₂ Waterless Dyeing Research

For research groups and forward-looking manufacturers exploring environmentally friendly, waterless dyeing, Disperse Orange 30 is a critical reference compound. Its comparatively high solubility in supercritical CO₂ (~3 × 10⁻⁵ mole fraction at 120°C/22 MPa) [4] makes it one of the few viable model dyes for process development and equipment validation in this emerging technology [5]. Procurement for SC-CO₂ applications should prioritize high-purity, research-grade material.

High-Performance Disperse Dye Mixture Development

Disperse Orange 30 serves as a key building block in the development of commercial disperse dye blends. Research demonstrates that its mixture with C.I. Disperse Orange 76 yields a eutectic composition with enhanced dye uptake and build-up properties [6]. Conversely, its known limitation in alkali resistance (shade instability at pH > 7.0) [7] drives the development of novel, more robust formulations. Formulators and dye manufacturers use Disperse Orange 30 as a benchmark for evaluating the performance improvements of new blend compositions.

Application

Selection Property

Validation Focus

High-temperature polyester dyeing

Established aqueous exhaust and thermosol profile

Process consistency, shade range reproducibility

Supercritical CO₂ waterless dyeing research

SC-CO₂ solubility context

Waterless process feasibility and model dye benchmarking

High-performance disperse dye mixture development

Blend compatibility and alkali-resistance review

Mixture performance benchmarking, pH stability profiling

• [1] Atul Ltd. TULASTERON YELLOW BROWN 2RFL 150% Technical Datasheet. 2017. View Source
• [2] Atul Ltd. TULASTERON YELLOW BROWN 2RFL 150% Technical Datasheet. 2017. View Source
• [3] Atul Ltd. TULASTERON YELLOW BROWN 2RFL 150% Technical Datasheet. 2017. View Source
• [4] Huang, T., et al. "Effect of the degree of esterification of disperse dyes on the dyeing properties of polyethylene terephthalate in supercritical carbon dioxide." The Journal of Supercritical Fluids 175 (2021): 105273. View Source
• [5] Coimbra, R. N., et al. "High-pressure phase behaviour of the system (CO2 + C.I. Disperse Orange 30 dye)." The Journal of Supercritical Fluids 62 (2012): 109-115. View Source
• [6] Chen, Z., and Ma, X. "Research on Synergistic Effect of Disperse Yellow Brown SE-2RLM." Chemical Industry and Engineering 5, no. 4 (1988): 14-22. View Source
• [7] ZHEJIANG WANFENG CHEM. "Environment-friendly alkaline-resistant high-washing-dispersity orange dye composition and application thereof." CN104151865A, 2014. View Source